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molecular formula C8H10BFO3 B1419121 3-Ethoxy-4-fluorophenylboronic acid CAS No. 900174-65-4

3-Ethoxy-4-fluorophenylboronic acid

Cat. No. B1419121
CAS RN: 900174-65-4
M. Wt: 183.97 g/mol
InChI Key: IGAMLTGCYDPORS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07622585B2

Procedure details

To a solution of 32A (3.86 g, 17.6 mmol) in THF (60 mL) at −78° C. was added n-BuLi (1.6 M in hexanes, 14.3 mL, 22.8 mmol). The mixture was stirred at −78° C. for 40 min before trimethyl borate (3.63 mL, 33 mmol) was added. The reaction was left stirring from −78° C. to rt over 4 h. It was quenched with 1.0 N HCl (40 mL), extracted with EtOAc, washed with brine and dried over Na2SO4. After evaporation of the solvent, the crude solid product was triturated with EtOAc/hexanes (1:4). After filtration, 32B (2.2 g, 69% yield) was collected as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 1.42 (t, J=7.03 Hz, 3H) 4.11 (q, J=7.03 Hz, 2H) 7.03 (dd, J=11.42, 8.35 Hz, 1H) 7.18-7.29 (m, 2H) 7.35 (d, J=7.91 Hz, 1H).
Name
32A
Quantity
3.86 g
Type
reactant
Reaction Step One
Name
n-BuLi
Quantity
14.3 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
60 mL
Type
solvent
Reaction Step One
Name
trimethyl borate
Quantity
3.63 mL
Type
reactant
Reaction Step Two
Name
32B
Yield
69%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([F:8])=[C:4]([O:9][CH2:10][CH3:11])[CH:3]=1.[Li]CCCC.[B:17](OC)([O:20]C)[O:18]C>C1COCC1>[CH2:10]([O:9][C:4]1[CH:3]=[C:2]([B:17]([OH:20])[OH:18])[CH:7]=[CH:6][C:5]=1[F:8])[CH3:11]

Inputs

Step One
Name
32A
Quantity
3.86 g
Type
reactant
Smiles
BrC1=CC(=C(C=C1)F)OCC
Name
n-BuLi
Quantity
14.3 mL
Type
reactant
Smiles
[Li]CCCC
Name
THF
Quantity
60 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
trimethyl borate
Quantity
3.63 mL
Type
reactant
Smiles
B(OC)(OC)OC

Conditions

Stirring
Type
CUSTOM
Details
stirring from −78° C. to rt over 4 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
WAIT
Type
WAIT
Details
The reaction was left
CUSTOM
Type
CUSTOM
Details
It was quenched with 1.0 N HCl (40 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
After evaporation of the solvent
CUSTOM
Type
CUSTOM
Details
the crude solid product was triturated with EtOAc/hexanes (1:4)

Outcomes

Product
Details
Reaction Time
 4 h
Name
32B
Type
product
Smiles
C(C)OC=1C=C(C=CC1F)B(O)O
Measurements
Type Value Analysis
AMOUNT: MASS 2.2 g
YIELD: PERCENTYIELD 69%
YIELD: CALCULATEDPERCENTYIELD 67.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.